N-(3-aminophenyl)azepane-1-carboxamide
Overview
Description
“N-(3-aminophenyl)azepane-1-carboxamide” is a chemical compound with the CAS Number: 1040012-46-1 . It has a molecular weight of 233.31 and its IUPAC name is N-(3-aminophenyl)-1-azepanecarboxamide .
Molecular Structure Analysis
The molecular formula of “N-(3-aminophenyl)azepane-1-carboxamide” is C13H19N3O . The InChI code is 1S/C13H19N3O/c14-11-6-5-7-12(10-11)15-13(17)16-8-3-1-2-4-9-16/h5-7,10H,1-4,8-9,14H2,(H,15,17) .Physical And Chemical Properties Analysis
“N-(3-aminophenyl)azepane-1-carboxamide” is a powder . The storage temperature is room temperature . Unfortunately, the boiling point, melting point, and density are not available .Scientific Research Applications
Synthetic Chemistry
N-(3-aminophenyl)azepane-1-carboxamide: plays a significant role in synthetic chemistry, particularly in the synthesis of non-fused N-aryl azepane derivatives. These compounds are valuable intermediates in creating a diverse array of functionalized azepanes. A practical methodology for their synthesis involves Pd/LA-catalyzed decarboxylation, which operates under mild conditions and offers a broad reaction scope .
Biology
In biological research, azepane derivatives, including N-(3-aminophenyl)azepane-1-carboxamide , are explored for their potential as novel inhibitors and binding agents. Their applications extend to studying interactions with biological macromolecules, which can lead to the development of new therapeutic agents .
Medicine
The medical applications of N-(3-aminophenyl)azepane-1-carboxamide are linked to its role as a precursor in pharmaceutical synthesis. It is utilized in the development of drugs with analgesic properties, similar to opioids. Its derivatives can be tailored to produce specific pharmacological effects .
Material Science
In material science, N-(3-aminophenyl)azepane-1-carboxamide can contribute to the development of new materials with unique properties. Its incorporation into polymers or coatings could potentially enhance material performance in various industrial applications .
Analytical Chemistry
This compound is also used in analytical chemistry as a reference standard. Its well-defined properties allow for the calibration of analytical instruments and the validation of analytical methods, ensuring accurate and reliable results in chemical analysis .
Pharmacology
Pharmacologically, N-(3-aminophenyl)azepane-1-carboxamide is investigated for its efficacy and safety profile as part of drug discovery programs. Its pharmacokinetics and pharmacodynamics are studied to determine its potential as a therapeutic agent .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
N-(3-aminophenyl)azepane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c14-11-6-5-7-12(10-11)15-13(17)16-8-3-1-2-4-9-16/h5-7,10H,1-4,8-9,14H2,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDSNBYNPBMEGQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)NC2=CC=CC(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-aminophenyl)azepane-1-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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